![molecular formula C14H24O4 B179916 Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate CAS No. 108667-25-0](/img/structure/B179916.png)
Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate
Overview
Description
Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate, also known as EKA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. EKA is a cyclic ester that is synthesized through a multi-step process involving various chemical reactions.
Scientific Research Applications
Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate has shown potential applications in the field of medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. Research has also been conducted to investigate its potential use as a drug delivery system due to its unique chemical structure.
Mechanism of Action
The mechanism of action of Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate is not fully understood. However, it is believed that it acts by inhibiting the production of prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate has anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the advantages of Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate is its unique chemical structure, which makes it a potential candidate for drug delivery systems. However, its synthesis method is complex and requires multiple steps, which can be time-consuming and expensive. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate could focus on its potential applications in drug delivery systems, as well as its anti-inflammatory and analgesic properties. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Research could also investigate the potential of Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate as a treatment for other conditions, such as fever and inflammation.
Synthesis Methods
The synthesis of Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate involves a multi-step process that starts with the reaction between cyclohexanone and ethyl 2-bromoacetate. This reaction produces ethyl 2-cyclohexylacetoacetate, which is then reacted with ethyl oxalyl chloride to form ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate. The final product is obtained through purification and isolation.
properties
IUPAC Name |
ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24O4/c1-3-17-12(15)10-14(8-6-5-7-9-14)11-13(16)18-4-2/h3-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVAOFHXFIXKNGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1(CCCCC1)CC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24O4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30400655 |
Source
|
| Record name | 1,1-Cyclohexanediacetic acid, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30400655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.34 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclohexyl]acetate | |
CAS RN |
108667-25-0 |
Source
|
| Record name | 1,1-Cyclohexanediacetic acid, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30400655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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